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Compound of Interest

Compound Name: 2-Bromo-3-ethoxy-6-nitropyridine

CAS No.: 137347-01-4

Cat. No.: B149793

Get Quote

Executive Summary
2-Bromo-3-ethoxy-6-nitropyridine (CAS: 137347-01-4) is a specialized heterocyclic building

block utilized primarily in medicinal chemistry for the synthesis of complex pharmaceutical

intermediates.[1][2][3][4] Its structural motif—combining a reactive halogen (bromine) at the C2

position, an alkoxy group at C3, and a nitro group at C6—makes it a versatile scaffold for

Nucleophilic Aromatic Substitution (

) and cross-coupling reactions (e.g., Suzuki-Miyaura).

This guide synthesizes critical safety data, physicochemical properties, and handling protocols.

Unlike standard MSDS documents, this whitepaper contextualizes the data for research

environments, emphasizing the causality between chemical structure and necessary safety

controls.

Part 1: Chemical Identity & Physical Profile[5][6]
The physicochemical profile of 2-Bromo-3-ethoxy-6-nitropyridine dictates its behavior in

synthesis and its biological interaction. Researchers must treat the "Predicted" values with
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standard precautionary margins.

Table 1: Physicochemical Specifications
Property Specification Technical Note

Chemical Name
2-Bromo-3-ethoxy-6-

nitropyridine

Systematic IUPAC

nomenclature.

CAS Number 137347-01-4
Unique identifier for inventory

tracking [1].

Molecular Formula
High nitrogen/oxygen content

implies polarity.

Molecular Weight 247.05 g/mol
Suitable for fragment-based

drug design.

Physical State Solid (Crystalline Powder)

Based on structural analogs

(e.g., 2-bromo-3-methoxy-6-

nitropyridine).

Melting Point 100–130°C (Predicted)

Analogous methoxy

derivatives melt ~122–125°C

[2].

Density 1.574 g/cm³ (Predicted)
High density due to bromine

substitution [3].

Solubility DMSO, DMF, Methanol
Poor water solubility; lipophilic

nature (LogP ~1.5–2.0).

Part 2: Hazard Architecture (GHS Classification)
The hazard profile is derived from the compound's functional groups. The nitro group (

) contributes to potential explosive instability under high heat and toxicity, while the halogen
(Br) and pyridine ring drive irritancy and acute toxicity.

GHS Label Elements[7]
Signal Word:WARNING
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Pictograms:

(Irritant/Acute Tox)

Table 2: Hazard Statements & Mechanistic Rationale
Code Hazard Statement

Mechanistic Rationale
(Why this happens)

H302 Harmful if swallowed

Pyridine derivatives often

interfere with neurological or

metabolic pathways.

H315 Causes skin irritation

Electrophilic nature of the

halogenated ring can react

with skin proteins

(haptenization).

H319 Causes serious eye irritation

Acidic/basic character of

hydrolysis products can

damage ocular mucosa.

H335 May cause respiratory irritation

Dust/vapor inhalation triggers

mucosal inflammation in the

upper respiratory tract.

Part 3: Operational Safety & Containment
Effective safety relies on isolating the operator from the chemical. The following workflow

illustrates the "Chain of Custody" for handling this compound in a research lab.

Workflow Visualization: Safe Handling Protocol
The diagram below outlines the critical control points (CCPs) from storage to disposal.

Storage
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Figure 1: Operational workflow emphasizing containment at the weighing and quenching

stages to prevent dust inhalation and uncontrolled exotherms.

Engineering Controls & PPE
Ventilation: All open handling must occur within a certified chemical fume hood operating at

face velocity >100 fpm.

Glove Selection: Nitrile gloves (minimum thickness 0.11 mm) are sufficient for incidental

splash. For prolonged immersion, use Silver Shield® or Viton®.

Self-Validating Check: Inspect gloves for pinholes before use by inflating with air.

Eye Protection: Chemical splash goggles are mandatory. Safety glasses are insufficient due

to the risk of fine dust migration.

Part 4: Synthesis & Application Context
Understanding why this chemical is used helps researchers anticipate reaction risks. 2-Bromo-
3-ethoxy-6-nitropyridine is typically synthesized via O-alkylation and serves as a scaffold for

reactions.

Synthesis Pathway (Retrosynthetic Analysis)
The most common route involves alkylating the hydroxyl group of a precursor pyridine.
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Figure 2: Primary synthetic pathway via O-alkylation. Note that the nitro group at C6 increases

the acidity of the -OH at C3, facilitating the reaction [4].

Research Applications
Kinase Inhibition: The pyridine core mimics the adenine ring of ATP, making this compound a

valuable intermediate for kinase inhibitor discovery [5].

Library Generation: The bromine atom allows for Suzuki/Buchwald couplings, while the nitro

group can be reduced to an amine for amide coupling, enabling rapid diversification of

chemical libraries.

Part 5: Emergency Response Protocols
In the event of exposure, immediate action is required to mitigate tissue damage.

First Aid Matrix
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Exposure Route Immediate Action Scientific Rationale

Eye Contact Rinse for 15+ mins; lift eyelids.

Neutralize pH and

mechanically flush particulates

to prevent corneal abrasion.

Skin Contact
Wash with soap/water; do NOT

use solvents.

Solvents (ethanol/DMSO) can

increase transdermal

absorption of the toxin.

Inhalation
Move to fresh air; support

breathing.

Remove source of mucosal

irritant; oxygenate to

counteract potential hypoxia.

Ingestion
Rinse mouth; do NOT induce

vomiting.

Prevent re-exposure of the

esophagus to corrosive/irritant

material.

Firefighting Measures
Media: Water spray, dry chemical, or

.

Specific Hazards: Combustion generates Nitrogen Oxides (

) and Hydrogen Bromide (HBr) gas.

Protocol: Firefighters must wear SCBA. Isolate the area for at least 50 meters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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